Cas no 1804086-22-3 (2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile)

• Product Name: 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile
• CAS No: 1804086-22-3
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 4789606
• Update Time: 2025-09-27

2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile

• Inchi： 1S/C11H10ClNO/c1-7-4-3-5-9(6-13)10(7)11(12)8(2)14/h3-5,11H,1-2H3
• InChI Key： IHOWOYCJLFCSPM-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C(C#N)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9

Additional information on 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile

Recent Advances in the Study of 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile (CAS: 1804086-22-3)

2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile (CAS: 1804086-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique chloro-ketone and benzonitrile functional groups, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and potential therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthetic pathways for 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route involving the reaction of 3-methylbenzonitrile with chloroacetyl chloride under controlled conditions. The study reported a yield of over 85%, with the product exhibiting high purity (>98%) as confirmed by HPLC and NMR analyses. This advancement is expected to facilitate large-scale production and further pharmacological investigations.

In addition to its synthetic utility, 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile has shown promising biological activity in preliminary screenings. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on specific kinase enzymes implicated in inflammatory pathways. The compound exhibited an IC50 value of 2.3 µM against the target kinase, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

The compound's potential therapeutic applications have also been explored in the context of oncology. A recent in vitro study conducted by a research team at the National Cancer Institute revealed that 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-3. These findings underscore its potential as a candidate for further preclinical evaluation.

Despite these promising results, challenges remain in the development of 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile as a therapeutic agent. Pharmacokinetic studies indicate limited oral bioavailability, necessitating the exploration of prodrug strategies or formulation enhancements. Additionally, toxicity profiles in animal models are yet to be fully characterized. Ongoing research aims to address these limitations while expanding the scope of its biological evaluations.

In conclusion, 2-(1-Chloro-2-oxopropyl)-3-methylbenzonitrile (CAS: 1804086-22-3) represents a versatile and pharmacologically interesting compound with potential applications in drug discovery. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future studies, which may ultimately lead to the development of novel therapeutic agents. Continued research efforts will be crucial in unlocking its full potential and addressing current challenges.